Cas no 887588-42-3 (2-Bromo-1-(5-chlorofuran-2-yl)ethanone)

• Product Name: 2-Bromo-1-(5-chlorofuran-2-yl)ethanone
• CAS No: 887588-42-3
• MF: C₆H₄BrClO₂
• MW: 223.451760292053
• CID: 6782976
• PubChem ID: 97640837
• Update Time: 2025-06-29

2-Bromo-1-(5-chlorofuran-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• DB-409199
• 2-Bromo-1-(5-chloro-2-furanyl)ethanone
• 887588-42-3
• 2-Bromo-1-(5-chlorofuran-2-yl)ethan-1-one
• 2-Bromo-1-(5-chlorofuran-2-yl)ethanone

• Inchi： 1S/C6H4BrClO2/c7-3-4(9)5-1-2-6(8)10-5/h1-2H,3H2
• InChI Key： WRWIYQQAGSIOEH-UHFFFAOYSA-N
• SMILES： BrCC(C1=CC=C(O1)Cl)=O

Computed Properties

• Exact Mass: 221.90832g/mol
• Monoisotopic Mass: 221.90832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-Bromo-1-(5-chlorofuran-2-yl)ethanone

Introduction to 2-Bromo-1-(5-chlorofuran-2-yl)ethanone (CAS No. 887588-42-3) in Modern Chemical Research

2-Bromo-1-(5-chlorofuran-2-yl)ethanone (CAS No. 887588-42-3) is a significant intermediate compound in the realm of organic synthesis, particularly within the pharmaceutical and agrochemical industries. Its unique structural features, comprising a brominated aromatic ring connected to a ketone group via an ethyl bridge, make it a versatile building block for the development of novel bioactive molecules.

The compound’s molecular structure, characterized by the presence of both bromine and chlorine substituents on a furan ring, offers distinct reactivity patterns that are highly valuable in synthetic chemistry. These substituents enable a range of functionalization strategies, including nucleophilic aromatic substitution, cross-coupling reactions, and condensation processes, which are pivotal in constructing complex molecular architectures.

In recent years, 2-bromo-1-(5-chlorofuran-2-yl)ethanone has garnered attention for its role in the synthesis of pharmacologically relevant compounds. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are widely employed in drug discovery to introduce diverse structural motifs. Similarly, the chlorofuran moiety can undergo various transformations, including metalation followed by electrophilic addition or coupling with other heterocycles, facilitating the construction of intricate scaffolds found in natural products and drug candidates.

One of the most compelling applications of 2-bromo-1-(5-chlorofuran-2-yl)ethanone is in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways, making them prime targets for therapeutic intervention. The compound’s ability to serve as a precursor for molecules that mimic or modulate kinase activity has been explored in several research endeavors. For instance, derivatives of this compound have been investigated for their potential to inhibit tyrosine kinases, which are implicated in cancer and inflammatory diseases. The structural flexibility offered by the furan and bromo/chloro substituents allows for fine-tuning of binding interactions with target proteins, enhancing potency and selectivity.

Another area where 2-bromo-1-(5-chlorofuran-2-yl)ethanone has shown promise is in the synthesis of antiviral agents. The furan ring is a common structural element in many bioactive molecules targeting viral enzymes or receptors. By leveraging this scaffold, researchers have synthesized analogs with inhibitory activity against various viruses. The bromine and chlorine atoms provide additional points for chemical manipulation, enabling the introduction of pharmacophores that enhance binding affinity and reduce off-target effects.

The agrochemical sector has also benefited from the utility of 2-bromo-1-(5-chlorofuran-2-yl)ethanone as a key intermediate. Its derivatives have been explored as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests and weeds. The compound’s reactivity allows for the generation of novel heterocyclic compounds with improved efficacy and environmental safety profiles.

Recent advances in green chemistry have prompted investigations into sustainable synthetic routes for 2-bromo-1-(5-chlorofuran-2-yl)ethanone. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. For example, transition-metal-catalyzed processes have been optimized to facilitate the formation of carbon-carbon bonds under milder conditions compared to traditional methods. Such innovations align with global efforts to promote environmentally responsible chemical synthesis.

The computational modeling of 2-bromo-1-(5-chlorofuran-2-yl)ethanone has also advanced significantly, aiding in the rational design of derivatives with enhanced biological activity. Molecular docking studies predict binding modes and interactions with target proteins, guiding medicinal chemists in modifying key structural features. This integration of computational chemistry with experimental synthesis has accelerated the discovery pipeline for new bioactive compounds derived from this intermediate.

In conclusion, 2-bromo-1-(5-chlorofuran-2-yilethanone (CAS No. 887588-42-3) represents a valuable asset in modern chemical research. Its versatility as a synthetic building block enables the development of diverse pharmacological entities across multiple therapeutic areas. As research continues to uncover new applications and sustainable synthetic methodologies, this compound is poised to remain a cornerstone in both academic and industrial chemistry endeavors.